Cas no 1823327-09-8 (4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride)

• Product Name: 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
• CAS No: 1823327-09-8
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 5713896
• PubChem ID: 71743902
• Update Time: 2025-08-04

4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3H-spiro[1-benzofuran-2,4'-piperidine] hydrochloride
• 4-FLUORO-3H-SPIRO[BENZOFURAN-2,4'-PIPERIDINE] HCL
• 1823327-09-8
• KS-10860
• 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine]hydrochloride
• 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
• 4-FLUORO-3H-SPIRO[BENZOFURAN-2,4-PIPERIDINE] HCL

• Inchi： 1S/C12H14FNO.ClH/c13-10-2-1-3-11-9(10)8-12(15-11)4-6-14-7-5-12;/h1-3,14H,4-8H2;1H
• InChI Key： GAXGCJXZZLJEHD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1CC1(CCNCC1)O2

Computed Properties

• Exact Mass: 243.0826200g/mol
• Monoisotopic Mass: 243.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride

Comprehensive Overview of 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride (CAS No. 1823327-09-8)

The compound 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride (CAS No. 1823327-09-8) is a structurally unique and pharmacologically significant molecule that has garnered attention in the field of medicinal chemistry. Its spirocyclic architecture, combining a benzofuran core with a piperidine moiety, offers a versatile scaffold for drug discovery. The inclusion of a fluoro substituent further enhances its potential as a bioactive agent, influencing properties such as metabolic stability and binding affinity. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter systems.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their ability to address complex biological targets. The 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride exemplifies this trend, with studies highlighting its potential in neuropharmacology and pain management. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug development. This aligns with current industry priorities, where optimized drug-like properties are paramount for successful clinical translation.

The synthesis of CAS No. 1823327-09-8 involves sophisticated organic chemistry techniques, including multi-step heterocyclic reactions and selective fluorination. These methods are often discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a prerequisite for preclinical studies. Such rigorous quality control resonates with the pharmaceutical industry's emphasis on reproducible synthetic routes.

From a commercial perspective, 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride is available through specialized chemical suppliers catering to drug discovery pipelines. Its pricing and availability are frequently queried in scientific procurement databases, underscoring its utility in high-throughput screening. Additionally, its patent landscape reveals ongoing intellectual property developments, particularly in CNS therapeutics and GPCR modulation, areas of intense interest for biotech startups.

Environmental and regulatory considerations for CAS No. 1823327-09-8 adhere to standard laboratory safety protocols. While not classified as hazardous, proper handling of its hydrochloride salt form is advised to ensure workplace safety. This aligns with broader discussions on green chemistry and sustainable pharmaceutical manufacturing, topics frequently searched in academic and industrial circles.

Future research directions for this compound may explore its structure-activity relationships (SAR) to refine selectivity for specific biological targets. Computational modeling tools like molecular docking could further elucidate its binding modes, a hot topic in AI-driven drug design. Such interdisciplinary approaches are increasingly popular among researchers seeking to accelerate hit-to-lead optimization.

In summary, 4-Fluoro-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride represents a compelling case study in modern medicinal chemistry. Its unique spirocyclic framework, combined with strategic fluorine substitution, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to prioritize innovative small molecules, this compound's role in advancing therapeutic innovation is likely to expand.